[3-(Dimethylamino)propyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine

• Molecular Formula: C10H20N4
• Molecular Weight: 196.29 g/mol
• IUPAC Name: N',N'-dimethyl-N-[(5-methyl-1H-pyrazol-4-yl)methyl]propane-1,3-diamine
• InChI: InChI=1S/C10H20N4/c1-9-10(8-12-13-9)7-11-5-4-6-14(2)3/h8,11H,4-7H2,1-3H3,(H,12,13)
• InChI Key: ALZPVYHVYKAEMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1)CNCCCN(C)C

Description

[3-(Dimethylamino)propyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine is a chemical compound of significant interest in medicinal chemistry and neuroscience research. It features a pyrazole core, a privileged scaffold in drug discovery known for its diverse biological activities . Pyrazole-based compounds are extensively investigated for their potential applications in treating neurological disorders, cancer, and inflammation . In neuroscience, pyrazole derivatives have been identified as potent non-competitive β-secretase modulators, which can reduce amyloid deposition and neurofibrillary degeneration, key pathological features of Alzheimer's disease . Furthermore, structurally related pyrazole compounds have been designed as inhibitors of adenylyl cyclase 1 (AC1), a key target in the development of novel, non-opioid therapeutics for chronic inflammatory pain . The dimethylaminopropyl side chain is a common pharmacophore that can influence the compound's physicochemical properties and its interaction with biological targets . This product is intended for research purposes only, strictly for use in laboratory settings. It is not for diagnostic or therapeutic applications, nor for human consumption.

Preparation Methods

Preparation Methods

General Synthetic Strategy

The synthesis of [3-(Dimethylamino)propyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine generally involves:

• Formation of the pyrazole core with appropriate substitution.
• Introduction of the dimethylaminopropyl side chain via nucleophilic substitution or reductive amination.
• Control of reaction conditions to preserve the integrity of both the amine and pyrazole functionalities.

Stepwise Synthetic Routes

Preparation of Pyrazole Intermediates

• Pyrazole derivatives are commonly synthesized by condensation of hydrazines with β-dicarbonyl compounds or α,β-unsaturated ketones, followed by cyclization.
• For the 3-methyl substitution, methyl-substituted hydrazines or methylated ketones are used.
• Vilsmeier–Haack formylation is often employed to introduce aldehyde functionalities on the pyrazole ring, enabling further functionalization.

Introduction of the Dimethylaminopropyl Side Chain

Two principal approaches are reported:

• Nucleophilic substitution : Reaction of 3-(dimethylamino)propylamine or its derivatives with pyrazolylmethyl halides (e.g., chlorides or bromides) under mild conditions, typically in polar aprotic solvents such as tetrahydrofuran or dichloromethane at low temperatures to avoid side reactions.

• Reductive amination : Condensation of pyrazole-4-carboxaldehyde derivatives with 3-(dimethylamino)propylamine followed by reduction using sodium triacetoxyborohydride or sodium cyanoborohydride. This method offers high selectivity and yields, preserving sensitive functionalities.

Representative Reaction Conditions and Yields

Step	Reaction Type	Reagents & Conditions	Yield (%)	Notes
1	Pyrazole formation	Hydrazine + methyl ketone, reflux in ethanol	70–85	Formation of 3-methylpyrazole core
2	Vilsmeier–Haack formylation	POCl3/DMF, 0–25 °C	65–80	Aldehyde introduction at 4-position
3	Reductive amination	3-(Dimethylamino)propylamine + pyrazole aldehyde, NaBH(OAc)3, DCE, rt	75–90	High selectivity, mild conditions

Industrial and Scale-Up Considerations

• Continuous flow reactors and automated systems are used to optimize temperature, reaction time, and reagent stoichiometry.
• Purification typically involves crystallization or chromatographic techniques to achieve pharmaceutical-grade purity.
• Process optimization focuses on minimizing by-products such as over-alkylated amines or pyrazole ring degradation.

Detailed Synthetic Example from Literature

A recent study (MDPI, 2022) described the synthesis of pyrazole derivatives bearing dimethylaminopropyl substituents via a four-step sequence:

• Preparation of hydrazone intermediates by condensation of substituted anilines with 3-bromopropyl phenyl derivatives.
• Cyclization via Vilsmeier–Haack reaction to afford pyrazole aldehydes.
• Reductive amination with 3-(dimethylamino)propylamine using sodium triacetoxyborohydride in dichloroethane (DCE) and acetic acid as catalyst.
• Purification by filtration and recrystallization yielding the target compound in 75–90% yield.

NMR and mass spectrometry confirmed the structure and purity of the final product. This method is notable for its mild conditions and scalability.

Comparative Analysis of Preparation Methods

Method	Advantages	Disadvantages	Typical Yield (%)
Nucleophilic substitution	Straightforward, uses readily available halides	Possible side reactions, requires halide synthesis	60–80
Reductive amination	High selectivity, mild conditions, fewer side products	Requires careful control of reducing agent	75–90
Direct alkylation	Simple, one-step if starting materials available	Often lower selectivity, over-alkylation risk	50–70

Summary of Research Data

• Reductive amination is the preferred method for preparing [3-(Dimethylamino)propyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine due to its efficiency and selectivity.
• Reaction conditions generally involve room temperature, mild acid catalysis, and use of sodium triacetoxyborohydride as the reducing agent.
• The pyrazole ring is synthesized beforehand via classical hydrazine condensation and Vilsmeier–Haack formylation.
• Industrial scale-up focuses on continuous flow methods to improve yield and reproducibility.

Chemical Reactions Analysis

Types of Reactions

[3-(Dimethylamino)propyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The dimethylamino group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are often used.

Substitution: Halogenating agents and nucleophiles are typically employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield oxides, while substitution could result in various substituted derivatives .

Scientific Research Applications

Chemistry

In chemistry, [3-(Dimethylamino)propyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine is used as a building block for synthesizing more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways .

Biology

In biological research, this compound can be used to study enzyme interactions and protein binding due to its ability to form stable complexes with biological molecules .

Medicine

In medicinal chemistry, the compound is investigated for its potential therapeutic properties. It may serve as a lead compound for developing new drugs targeting specific diseases .

Industry

In the industrial sector, [3-(Dimethylamino)propyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine is used in the synthesis of specialty chemicals and materials with unique properties .

Mechanism of Action

The mechanism of action of [3-(Dimethylamino)propyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to active sites on enzymes, inhibiting their activity or altering their function. This interaction is often mediated by hydrogen bonding, hydrophobic interactions, and van der Waals forces .

Comparison with Similar Compounds

Key Observations

Substituent Effects: Electron-Donating Groups: The dimethylamino group in the target compound likely increases basicity compared to analogs with neutral (e.g., ethyl/propyl in ) or electron-withdrawing groups (e.g., nitro in ). Aromatic vs.

Synthetic Efficiency :

• Yields vary significantly, with the nitro-triazole derivative () achieving 66% yield, while the pyridinyl analog () only reaches 17.9%. This suggests that steric hindrance or reactivity of substituents (e.g., nitro groups) impacts synthetic efficiency.

Thermal and Physical Properties :

• The nitro-triazole compound () exhibits a high decomposition temperature (198–200°C), likely due to strong intermolecular interactions from the nitro group and fused heterocycles. In contrast, the cyclopropyl-pyridinyl analog () has a lower melting point (104–107°C), reflecting weaker crystal packing.

Hydrogen-Bonding and Crystal Packing: The pyrazole and dimethylamino groups in the target compound are expected to form robust hydrogen-bonding networks, as highlighted in hydrogen-bonding studies (). Thiophene-containing analogs () may exhibit additional S···N interactions, altering solubility and crystallinity.

Biological Activity

[3-(Dimethylamino)propyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine is a compound that has garnered attention in medicinal chemistry due to its potential biological activities, particularly in cancer treatment. This article explores its biological activity, including mechanisms of action, cytotoxicity, and therapeutic potential, supported by data tables and relevant research findings.

Chemical Structure and Properties

The compound is characterized by a dimethylamino group attached to a propyl chain, which is further connected to a pyrazolylmethyl group. Its molecular formula is $C_{12}H_{24}N_{4}$, and it has a molecular weight of approximately 224.35 g/mol. The presence of the dimethylamino group enhances its solubility and interaction with biological targets.

The biological activity of [3-(dimethylamino)propyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine primarily involves:

• Enzyme Interaction : The compound can act as a ligand, binding to specific enzymes and modulating their activity, which may lead to altered metabolic pathways in cells.
• Receptor Modulation : It interacts with various receptors, influencing signal transduction pathways that are crucial for cell proliferation and survival.

Cytotoxicity Studies

Recent studies have evaluated the cytotoxic effects of this compound against different cancer cell lines. Notably, it has shown promising results in inhibiting the growth of colorectal cancer cells.

Table 1: Cytotoxic Activity Against Cancer Cell Lines

Compound	Cell Line	CC50 (µM)	Comparison Drug	Comparison Drug CC50 (µM)
3g	HT29	58.4	Cisplatin	47.2
			5-FU	381.2
3g	A549	Not specified	-	-

The compound demonstrated a CC50 value of 58.4 µM against the HT29 cell line, indicating significant cytotoxicity compared to established chemotherapeutics like cisplatin and fluorouracil (5-FU) .

Pro-Apoptotic Activity

In addition to cytotoxicity, [3-(dimethylamino)propyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine exhibits pro-apoptotic effects. Studies showed that at higher concentrations (e.g., 10 µM), it significantly increased apoptosis in cancer cells compared to control groups.

Table 2: Pro-Apoptotic Effects

Concentration (µM)	Apoptosis Rate (%)
5	51.54
10	45.24
Control	6.28

This indicates its potential as an effective agent in inducing cell death in malignant cells while being less toxic to normal cells .

Comparative Analysis with Similar Compounds

To understand the unique properties of [3-(dimethylamino)propyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine, it is essential to compare it with structurally similar compounds.

Table 3: Comparison with Similar Compounds

Compound Name	CC50 (HT29) (µM)	Mechanism of Action
[3-(dimethylamino)propyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine	58.4	Enzyme inhibition, receptor modulation
[3-(dimethylamino)propyl][(1-methyl-1H-pyrazol-5-yl)methyl]amine	Not specified	Similar mechanism
[3-(dimethylamino)propyl][(1-methyl-1H-imidazol-3-yl)methyl]amine	Not specified	Different receptor specificity

This comparison highlights the distinct biological activity profile of the pyrazole derivative, suggesting its potential for targeted therapies against specific cancer types.

Q & A

Basic: What are the optimal synthetic routes for [3-(Dimethylamino)propyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine, and how do reaction conditions influence yield and purity?

The synthesis typically involves alkylation of pyrazole derivatives with alkyl halides or aldehydes. A common method employs sodium hydride (NaH) or potassium carbonate (K₂CO₃) as a base in aprotic solvents like dimethylformamide (DMF) . For example, coupling 3-methyl-1H-pyrazole-4-carbaldehyde with 3-(dimethylamino)propylamine under reflux conditions can yield the target compound. Temperature control (35–100°C) and catalyst selection (e.g., copper bromide for cross-coupling) significantly impact yield and purity. Post-synthesis purification via column chromatography (e.g., ethyl acetate/hexane gradients) or recrystallization ensures high purity .

Advanced: How can researchers resolve contradictory data in reaction outcomes when varying oxidizing or reducing agents during derivatization?

Contradictory product profiles (e.g., hydroxylated vs. carboxylated derivatives) may arise from divergent reaction mechanisms. For oxidation, hydrogen peroxide in acidic conditions favors hydroxylation, while potassium permanganate under basic conditions may cleave bonds . To resolve discrepancies:

• Use HRMS and ¹³C NMR to confirm functional groups.
• Perform kinetic studies to map intermediate formation.
• Compare reaction pathways via computational modeling (e.g., DFT calculations) .

Basic: What characterization techniques are essential for confirming the structure and purity of this compound?

Critical techniques include:

• ¹H/¹³C NMR : Assigns proton and carbon environments (e.g., δ ~2.2 ppm for dimethylamino protons) .
• HRMS (ESI) : Confirms molecular weight (e.g., [M+H]+ at m/z 223.18) .
• Melting Point Analysis : Validates crystallinity (e.g., 104–107°C for analogs) .
• HPLC/GC : Assesses purity (>95% ideal for pharmacological studies) .

Advanced: What strategies enhance bioavailability for pharmacological studies without altering the core structure?

• Prodrug Design : Introduce hydrolyzable esters at the dimethylamino group to improve solubility .
• Salt Formation : Use HCl or citrate salts to enhance aqueous stability .
• Nanocarrier Encapsulation : Liposomal formulations increase cellular uptake .
• In Silico Modeling : Predict logP and solubility via tools like Schrödinger’s QikProp .

Basic: How does the compound interact with biological targets, and what assays evaluate these interactions?

The dimethylamino and pyrazole groups enable interactions with enzymes (e.g., kinases) and receptors (e.g., GPCRs). Key assays:

• Enzyme Inhibition : Measure IC₅₀ via fluorescence-based kinase assays .
• Receptor Binding : Radioligand displacement (e.g., ³H-labeled antagonists) .
• Cellular Viability : MTT assays to assess cytotoxicity in cancer lines .

Advanced: How can substituent effects be systematically analyzed to improve bioactivity?

• Parallel Synthesis : Create derivatives with varied substituents (e.g., halogens, methoxy groups) on the pyrazole ring .
• QSAR Modeling : Correlate substituent electronic parameters (Hammett σ) with bioactivity .
• Docking Studies : Use AutoDock Vina to predict binding modes with target proteins (e.g., COX-2) .

Basic: What are the stability profiles under different storage conditions?

The compound is hygroscopic and light-sensitive. Recommended storage:

• Temperature : –20°C in amber vials .
• Atmosphere : Argon or nitrogen to prevent oxidation .
• Solvent : Store in anhydrous DMSO or ethanol for long-term stability .

Advanced: How to investigate discrepancies between in vitro and in vivo activity data?

• ADME Profiling : Assess absorption (Caco-2 permeability), metabolism (liver microsomes), and plasma protein binding .
• Metabolite Identification : Use LC-MS/MS to detect in vivo degradation products .
• Species-Specific Models : Compare murine vs. human hepatocyte activity to address metabolic differences .